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Compound of Interest

Compound Name: 4-Chloro-3,5-dinitrobenzamide
CAS No.: 20731-63-9
Cat. No.: B1360127
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data
for 4-Chloro-3,5-dinitrobenzamide, a compound of interest in various research and
development domains. Due to the limited availability of public experimental spectra for this
specific molecule, this document focuses on predicted spectroscopic characteristics derived
from its chemical structure, supported by established principles of NMR, IR, and Mass
Spectrometry. This guide also outlines detailed experimental protocols for acquiring such data.

Chemical Structure and Properties
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Property Value

IUPAC Name 4-chloro-3,5-dinitrobenzamide
Molecular Formula C7H4CIN3Os

Molecular Weight 245.58 g/mol [1]

CAS Number 20731-63-9[1]

C1=C(C=C(C(=C1--INVALID-LINK--[O-])Cl)--
INVALID-LINK--[O-])C(=O)N[1]

Canonical SMILES

INChI=1S/C7HA4CIN305/c8-6-4(10(13)14)1-
3(7(9)12)2-5(6)11(15)16/h1-2H,(H2,9,12)[1]

InChl

Spectroscopic Data Summary

The following tables summarize the predicted spectroscopic data for 4-Chloro-3,5-
dinitrobenzamide. These predictions are based on the analysis of its functional groups and
overall molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
IH NMR (Proton NMR) Predicted Data

Predicted Chemical

) Multiplicity Number of Protons  Assignment
Shift (6, ppm)
~85-9.0 Singlet 2H Aromatic C-H
~ 7.5 - 8.5 (broad) Singlet 2H Amide (-CONHz)

13C NMR (Carbon NMR) Predicted Data
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Predicted Chemical Shift (8, ppm)

Assignment

~165-170 Carbonyl (C=0)
~ 148 - 152 C-NO2
~135-140 C-Cl
~125-130 Aromatic C-H
~120-125 C-C=0

Infrared (IR) Spectroscopy

Predicted Wavenumber . .
Vibration Type
(cm™)

Functional Group

3400 - 3100 (two bands) N-H Stretch

Primary Amide (-NHz)

3100 - 3000 Aromatic C-H Stretch Aromatic Ring
~ 1680 C=0 Stretch (Amide I) Amide (-CONHz2)
1620 - 1580 N-H Bend (Amide II) Amide (-CONHz)

1550 - 1490 (asymmetric) N-O Stretch Nitro Group (-NOz2)
1370 - 1330 (symmetric) N-O Stretch Nitro Group (-NOz2)
~ 850 C-ClI Stretch Chloroalkane

Mass Spectrometry (MS)

m/z Value Interpretation

045247 Molecular ion ([M]*) peak, showing isotopic
pattern for one chlorine atom.

229/231 Loss of NH2 radical ([M-NHz]*)

199/201 Loss of NO:z radical ([M-NOz]*)

183/185 Loss of CONHz: radical ([M-CONHz]*)

153 Loss of Cl and NOz radicals
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Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These

protocols are generalized and may require optimization based on the specific instrumentation

used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of 4-Chloro-3,5-dinitrobenzamide in
0.5-0.7 mL of a deuterated solvent (e.g., DMSO-ds, as the compound may have low solubility
in CDCIs3). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

H NMR Acquisition:

o Acquire a one-dimensional proton spectrum.

o Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,
and an acquisition time of 2-4 seconds.

o The number of scans can range from 8 to 64, depending on the sample concentration.

13C NMR Acquisition:

o Acquire a one-dimensional proton-decoupled carbon spectrum.

o A larger number of scans (e.g., 1024 or more) is typically required due to the low natural
abundance of 3C.

o Arelaxation delay of 2-5 seconds is recommended.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier
transform, phasing, and baseline correction. Calibrate the chemical shifts relative to the TMS
signal.

Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method):
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o Grind a small amount (1-2 mg) of 4-Chloro-3,5-dinitrobenzamide with approximately
100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until
a fine, homogeneous powder is obtained.

o Place the powder into a pellet press and apply pressure to form a transparent or
translucent pellet.

¢ Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

o Data Acquisition:

[¢]

Record a background spectrum of the empty sample compartment.

[e]

Place the KBr pellet in the sample holder and acquire the sample spectrum.

o

Typically, spectra are collected over a range of 4000 to 400 cm~* with a resolution of 4
cm™i,

o

Co-add 16 to 32 scans to improve the signal-to-noise ratio.

o Data Processing: The final spectrum is presented as percent transmittance or absorbance
versus wavenumber (cm~1).

Mass Spectrometry (MS)

o Sample Preparation: Prepare a dilute solution of 4-Chloro-3,5-dinitrobenzamide in a
suitable volatile solvent such as methanol or acetonitrile.

e Instrumentation: Employ a mass spectrometer equipped with an appropriate ionization
source, such as Electrospray lonization (ESI) or Electron Impact (El).

o Data Acquisition (EI-MS):

o Introduce the sample into the ion source (if using a direct insertion probe, the sample can
be introduced as a solid).

o Bombard the sample with a beam of electrons (typically 70 eV) to induce ionization and
fragmentation.
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o Scan a mass range appropriate for the compound (e.g., m/z 50-300).

o Data Processing: The resulting mass spectrum will display the relative abundance of
different fragment ions as a function of their mass-to-charge ratio (m/z).

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of a
chemical compound like 4-Chloro-3,5-dinitrobenzamide.
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Workflow for Spectroscopic Analysis

Sample Preparation

4-Chloro-3,5-dinitrobenzamide

Dissolve in Prepare KBr Pellet Dissolve in
Deuterated Solvent P Volatile Solvent

Spectroscopic Analysis

Data Acquisijon & Processing
Acquire FID . .
(tH, 12C) Acquire Interferogram Acquire Mass Spectrum
Fourier Transform, Fourier Transform, Peak Identification
Phasing, Calibration Background Subtraction

Structural Elucidation

Click to download full resolution via product page

Caption: Logical workflow for the spectroscopic analysis of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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